Cas no 100045-48-5 (3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid)
100045-48-5 structure
Product Name:3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid
CAS No:100045-48-5
MF:C15H20O3
MW:248.317504882813
CID:2033899
Update Time:2025-04-21
3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid Chemical and Physical Properties
Names and Identifiers
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- 3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid
- [3aR-(3aalpha,4abeta,5beta,6beta,9aalpha)]-3a,4,4a,5,6,7,9,9a-octahydro-6-hydroxy-4a,5-dimethyl-3-methylene-naphtho[2,3-b]furan-2(3H)-one
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- Inchi: 1S/C15H20O3/c1-8-11-7-15(3)9(2)12(16)5-4-10(15)6-13(11)18-14(8)17/h4,9,11-13,16H,1,5-7H2,2-3H3
- InChI Key: BORFRTQGUUOAMV-UHFFFAOYSA-N
- SMILES: CC1C2(C(CC3C(C2)C(=C)C(=O)O3)=CCC1O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- XLogP3: 1.041
3beta-Hydroxyeremophila-1(10),11(13)-dien-12,8beta-olid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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